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Compound of Interest

Compound Name: Orcinol Glucoside

Cat. No.: B600188 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to ensuring both personal safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for the

handling of Orcinol Glucoside, a phenolic glycoside utilized in various research applications.

The following procedural guidance is designed to be a preferred source for laboratory safety

and chemical handling, offering value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
Orcinol Glucoside is classified as an irritant, with the specific hazard statement H319,

indicating it causes serious eye irritation.[1] While a comprehensive Safety Data Sheet (SDS)

for Orcinol Glucoside is not readily available, data for the related compound Orcinol provides

further hazard classifications, including acute oral toxicity, skin irritation, and potential

respiratory irritation.[2][3] Therefore, a cautious approach is warranted, employing a

comprehensive suite of personal protective equipment.

Table 1: Personal Protective Equipment (PPE) for Handling Orcinol Glucoside
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Body Part Required PPE Specifications & Rationale

Hands Chemical-resistant gloves

Nitrile or other suitable material

to prevent skin contact and

potential irritation.

Eyes/Face
Safety goggles and/or face

shield

Essential to protect against

splashes and airborne

particles that can cause

serious eye irritation.[1]

Body Laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Fume hood or respirator

Recommended when handling

the powder form to minimize

inhalation and potential

respiratory tract irritation. Use

in a well-ventilated area is

mandatory.

Operational Procedures for Safe Handling
Adherence to strict operational protocols is crucial to minimize exposure and ensure a safe

working environment.

1. Preparation and Weighing:

Always handle Orcinol Glucoside powder within a certified chemical fume hood to control

airborne particles.

Ensure all necessary PPE is donned correctly before handling the compound.

Use appropriate weighing paper and tools; clean all equipment thoroughly after use.

2. Dissolving the Compound:
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When dissolving in a solvent, add the Orcinol Glucoside powder slowly to the solvent to

avoid splashing.

If using a volatile solvent, ensure the process is conducted within a fume hood.

3. Experimental Use:

Clearly label all solutions containing Orcinol Glucoside with the compound name,

concentration, and date of preparation.

Ensure all personnel in the vicinity are aware of the potential hazards associated with the

compound.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid measures

outlined below.

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure. The following

measures are based on guidelines for the related compound Orcinol and should be followed

diligently.[2][3]

Table 2: First Aid Procedures for Orcinol Glucoside Exposure
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][4]

Skin Contact

Immediately wash affected skin with plenty of

soap and water. Remove contaminated clothing

and shoes. If irritation persists, seek medical

attention.[2][4]

Inhalation

Move the exposed person to fresh air. If not

breathing, if breathing is irregular or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Loosen tight clothing such as a collar, tie, belt or

waistband. Get medical attention if symptoms

occur.[2][4]

Ingestion

Wash out mouth with water. Do not induce

vomiting unless directed to do so by medical

personnel. Never give anything by mouth to an

unconscious person. Call a poison control

center or physician immediately.[2]

Accidental Release Measures: Spill Cleanup
Protocol
In the event of a spill, a calm and methodical response is necessary to contain and clean the

affected area safely.

Spill Cleanup Workflow
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Immediate Response

Cleanup Procedure Disposal & Follow-up

Spill Occurs Alert others in the area Evacuate the immediate area
(if necessary)

Assess the spill
(minor vs. major)

Don appropriate PPE
(gloves, goggles, lab coat)Minor Spill

Contact EHS and
follow emergency procedures

Major Spill

Contain the spill with
inert absorbent material

Carefully sweep or scoop up
the absorbed material

Place in a sealed container
for hazardous waste

Clean the spill area with
soap and water

Dispose of waste according
to institutional guidelines

Decontaminate all tools
and reusable PPE

Report the incident to the
laboratory supervisor End

Click to download full resolution via product page

Caption: Workflow for handling a minor spill of Orcinol Glucoside.

Storage and Disposal
Storage:

Store Orcinol Glucoside in a tightly closed container in a cool, dry, and well-ventilated area.

Protect from light.[2]

Based on information for Orcinol, it should be stored away from incompatible materials such

as strong oxidizing agents, acid chlorides, and acid anhydrides.[2]

Disposal:

Dispose of waste Orcinol Glucoside and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Contaminated materials such as gloves, weighing paper, and absorbent pads should be

collected in a sealed, labeled hazardous waste container.

Do not dispose of down the drain or in regular trash.

Physical and Chemical Properties
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A summary of the computed physical and chemical properties of Orcinol Glucoside is

provided below.

Table 3: Physical and Chemical Properties of Orcinol Glucoside

Property Value

Molecular Formula C13H18O7

Molecular Weight 286.28 g/mol [1]

Appearance Solid (form may vary)

Solubility Soluble in DMSO.

By adhering to these safety protocols and operational guidelines, researchers can confidently

and safely handle Orcinol Glucoside, fostering a secure and productive laboratory

environment. This commitment to safety is the foundation of innovative and successful

scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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